Cas no 1038272-09-1 (1-(3-nitrophenyl)ethyl(propan-2-yl)amine)
1-(3-nitrophenyl)ethyl(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, α-methyl-N-(1-methylethyl)-3-nitro-
- 1-(3-nitrophenyl)ethyl(propan-2-yl)amine
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- Inchi: 1S/C11H16N2O2/c1-8(2)12-9(3)10-5-4-6-11(7-10)13(14)15/h4-9,12H,1-3H3
- InChI Key: IZIJIOPQAWXJHZ-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(N(=O)=O)C=1)(C)NC(C)C
1-(3-nitrophenyl)ethyl(propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162703-0.05g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-162703-0.1g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-162703-0.25g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-162703-0.5g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-162703-1.0g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-162703-2.5g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-162703-5.0g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-162703-10.0g |
[1-(3-nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00979794-1g |
[1-(3-Nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 95% | 1g |
¥3220.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00979794-5g |
[1-(3-Nitrophenyl)ethyl](propan-2-yl)amine |
1038272-09-1 | 95% | 5g |
¥9352.0 | 2023-03-01 |
1-(3-nitrophenyl)ethyl(propan-2-yl)amine Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(3-nitrophenyl)ethyl(propan-2-yl)amine
Recent Advances in the Study of 1-(3-Nitrophenyl)ethyl(propan-2-yl)amine (CAS: 1038272-09-1): A Comprehensive Research Brief
The compound 1-(3-nitrophenyl)ethyl(propan-2-yl)amine (CAS: 1038272-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of investigation has been the synthesis and optimization of 1-(3-nitrophenyl)ethyl(propan-2-yl)amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.
In terms of pharmacological activity, preliminary studies suggest that 1-(3-nitrophenyl)ethyl(propan-2-yl)amine exhibits notable interactions with specific neurotransmitter systems. For instance, it has been shown to modulate dopamine and serotonin receptors, which could have implications for treating neurological disorders such as depression and Parkinson's disease. However, the exact mechanisms underlying these interactions remain under investigation, and further in vitro and in vivo studies are needed to fully understand its therapeutic potential.
Another promising avenue of research involves the compound's potential as a precursor for the development of new psychoactive substances (NPS). Given the increasing prevalence of NPS in the recreational drug market, understanding the pharmacological profile of 1-(3-nitrophenyl)ethyl(propan-2-yl)amine is crucial for regulatory and public health purposes. Recent studies have highlighted its structural similarities to known psychoactive compounds, warranting further scrutiny to assess its abuse potential and safety profile.
Despite the promising findings, several challenges remain. The bioavailability and metabolic stability of 1-(3-nitrophenyl)ethyl(propan-2-yl)amine are areas that require further exploration. Additionally, the compound's toxicity profile and potential side effects need to be thoroughly evaluated to ensure its suitability for clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and advance the compound's development.
In conclusion, 1-(3-nitrophenyl)ethyl(propan-2-yl)amine (CAS: 1038272-09-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and pharmacological properties offer exciting opportunities for drug discovery and development. However, comprehensive studies are needed to fully elucidate its mechanisms of action, optimize its synthesis, and evaluate its safety and efficacy. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs and advancing our understanding of neuropharmacology.
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